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Compound of Interest

Compound Name: 1,6-Heptanediol

Cat. No.: B088102

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,6-Heptanediol, a linear diol with the chemical formula C7H1602, is a versatile chemical
intermediate with applications in various fields, including polymer synthesis and as a building
block in the development of novel pharmaceutical agents. Its bifunctional nature, possessing
two hydroxyl groups, allows it to participate in a range of chemical reactions, making a
thorough understanding of its chemical properties essential for its effective utilization. This
guide provides a comprehensive overview of the known chemical and physical properties of
1,6-Heptanediol, detailed experimental protocols for their determination, and a visualization of
key reaction pathways.

Chemical and Physical Properties

The physicochemical properties of 1,6-Heptanediol are summarized in the table below. It is
important to note that some of the presented data are estimates based on computational
models and data from similar compounds.
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Property Value

Molecular Formula C7H1602

Molecular Weight 132.20 g/mol

CAS Number 13175-27-4

Appearance White crystalline solid or colorless liquid
Melting Point ~42 °C (estimate)

Boiling Point ~233 °C (estimate)

Density ~0.96 g/cm3 (estimate)

Solubility Soluble in water and polar organic solvents
Refractive Index ~1.450 (estimate)

Spectroscopic Data

While specific spectra for 1,6-Heptanediol are not readily available in public databases, the
expected spectroscopic features can be inferred from closely related structures like 1,6-
Hexanediol and 1,7-Heptanediol.

e 1H NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum is expected to show
a triplet corresponding to the methyl protons, a multiplet for the methine proton adjacent to
the hydroxyl group, and a series of multiplets for the methylene protons along the carbon
chain. The protons of the hydroxyl groups will appear as a broad singlet, the chemical shift of
which is dependent on concentration and solvent.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 3C NMR spectrum will display
distinct signals for each of the seven carbon atoms in the molecule, with the carbons
attached to the hydroxyl groups appearing at a lower field.

IR (Infrared) Spectroscopy: The IR spectrum will be characterized by a broad absorption
band in the region of 3200-3600 cm~1* due to the O-H stretching of the hydroxyl groups.
Strong C-H stretching vibrations will be observed around 2850-3000 cm~1, and C-O
stretching will appear in the 1050-1150 cm~1 region.
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Key Chemical Reactions

1,6-Heptanediol undergoes reactions typical of primary and secondary alcohols. Two
significant reactions are its oxidation to a carboxylic acid and its use as a monomer in
polymerization reactions.

Oxidation of 1,6-Heptanediol

The primary and secondary hydroxyl groups of 1,6-Heptanediol can be oxidized to the
corresponding carboxylic acid, heptanoic acid, using strong oxidizing agents such as
potassium permanganate (KMnQOa4) or chromic acid (H2CrQa4).[1] The reaction proceeds via an
aldehyde intermediate which is further oxidized to the carboxylic acid.[2][3]

1,6-Heptanediol & Heptanal & Heptanoic Acid

Click to download full resolution via product page

Caption: Oxidation pathway of 1,6-Heptanediol to Heptanoic Acid.

Polyurethane Synthesis

1,6-Heptanediol can serve as a diol monomer in the synthesis of polyurethanes.[4] The
reaction involves a polyaddition with a diisocyanate, such as methylene diphenyl diisocyanate
(MDI) or toluene diisocyanate (TDI), to form the characteristic urethane linkages.[4][5]

1,6-Heptanediol

Polyurethane

Diisocyanate

Click to download full resolution via product page

Caption: General scheme for polyurethane synthesis.
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Experimental Protocols
Determination of Melting Point

Objective: To determine the temperature at which 1,6-Heptanediol transitions from a solid to a
liquid.

Materials:

Melting point apparatus (e.g., Mel-Temp or similar)[6]

Capillary tubes (sealed at one end)[7]

1,6-Heptanediol sample

Spatula

Mortar and pestle (optional, for finely powdering the sample)

Procedure:

o Ensure the 1,6-Heptanediol sample is dry and finely powdered. If necessary, gently crush
the crystals using a mortar and pestle.[8]

o Pack a small amount of the powdered sample into the open end of a capillary tube to a
height of 2-3 mm. Tap the sealed end of the tube gently on a hard surface to compact the
sample.[7]

e Place the capillary tube into the heating block of the melting point apparatus.[6]

o Set the apparatus to heat at a rate of 10-15 °C per minute for a preliminary, approximate
melting point determination.

o Observe the sample through the magnifying lens. Record the temperature at which the first
drop of liquid appears and the temperature at which the entire sample has melted. This is the
melting point range.[9]

» Allow the apparatus to cool.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b088102?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/product/b088102?utm_src=pdf-body
https://www.benchchem.com/product/b088102?utm_src=pdf-body
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e For a more accurate determination, repeat the process with a fresh sample, heating at a
much slower rate (1-2 °C per minute) as the temperature approaches the previously
determined approximate melting point.[6]

e Record the precise melting point range. A narrow range (0.5-1 °C) is indicative of a pure
compound.[6]

Determination of Boiling Point (Micro Method)

Objective: To determine the temperature at which the vapor pressure of liquid 1,6-Heptanediol
equals the atmospheric pressure.

Materials:

e Thiele tube or a small test tube with a side arm[10]
e Thermometer

o Small test tube (ignition tube)

o Capillary tube (sealed at one end)

e Heating oil (e.g., mineral oil)

e 1,6-Heptanediol sample

e Bunsen burner or heating mantle

Procedure:

Place a few drops of 1,6-Heptanediol into the small test tube.

 Invert the sealed capillary tube and place it into the small test tube containing the sample.

o Attach the small test tube to the thermometer using a rubber band or wire, ensuring the
sample is level with the thermometer bulb.

e Suspend the thermometer and attached tube in the Thiele tube containing heating oil,
making sure the oil level is above the sample but below the opening of the small test tube.
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Gently heat the side arm of the Thiele tube.[10]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

Continue gentle heating until a steady stream of bubbles is observed.
Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube.[11] Record this temperature.

Determination of Solubility

Objective: To qualitatively assess the solubility of 1,6-Heptanediol in various solvents.

Materials:

Test tubes and rack

1,6-Heptanediol sample

Spatula

Various solvents (e.g., water, ethanol, acetone, toluene, hexane)

Vortex mixer (optional)

Procedure:

Place approximately 0.1 g of 1,6-Heptanediol into a series of clean, dry test tubes.

To each test tube, add 2 mL of a different solvent.

Agitate each tube vigorously for 1-2 minutes. A vortex mixer can be used for more efficient
mixing.[12]

Allow the tubes to stand and observe whether the solid has dissolved completely, partially, or
not at all.
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» Record the solubility of 1,6-Heptanediol in each solvent as soluble, partially soluble, or
insoluble.[13]

Experimental Workflow for the Oxidation to Heptanoic
Acid
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Reaction Setup

@issolve 1,6-Heptanediol in an appropriate solvent (e.g., acetone) in a round-bottom ﬂasla

'

@dd an aqueous solution of the oxidizing agent (e.g., KMnO4) dropwise with stirring)

'

@/Iaintain the reaction temperature with a cooling bath]

Workup

@uench the reaction (e.g., with sodium bisulfite for KMnO4D

'

@cidify the mixture with a mineral acid (e.g., HCI))

'

@Xtract the product with an organic solvent (e.g., diethyl ether))

'

G\fash the organic layer with brine, dry over anhydrous MgSO4, and filter)

Purification pnd Analysis

G{emove the solvent under reduced pressure)

'

Gurify the crude product by distillation or chromatograph@

'

(Characterize the final product (Heptanoic Acid) by NMR, IR, and MS)

Click to download full resolution via product page

Caption: Experimental workflow for the oxidation of 1,6-Heptanediol.
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Experimental Workflow for Polyurethane Synthesis

Reaction Setup

(Charge a moisture-free reactor with 1,6-Heptanediol and a suitable solvent (e.g., anhydrous DMFD

A
(Add a catalyst (e.g., dibutyltin dilaurate))

A\

@eat the mixture to the desired reaction temperature under an inert atmosphere (e.g., NZ)J

Polyms;ization

[Add the diisocyanate (e.g., MDI) dropwise to the reaction mixture with vigorous stirring)

A

@Ionitor the reaction progress by FTIR (disappearance of the -NCO peak)]

A\

@Ontinue stirring at the reaction temperature until the desired molecular weight is achievedj

Product Isolation a‘ }d Characterization

@recipitate the polyurethane by pouring the reaction mixture into a non-solvent (e.g., methanola

\
[Filter and wash the polymer)

A4
(Dry the polyurethane under VHCUUI’D]

A
@haracterize the polymer by GPC (molecular weight), DSC (thermal properties), and tensile testing (mechanical propertiesg

Click to download full resolution via product page
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Caption: Experimental workflow for the synthesis of polyurethane from 1,6-Heptanediol.

Conclusion

1,6-Heptanediol is a valuable difunctional molecule with well-defined, albeit not extensively
documented, chemical properties. Its reactivity, particularly in oxidation and polymerization
reactions, makes it a useful intermediate in the synthesis of a variety of other compounds. The
experimental protocols provided in this guide offer a framework for the characterization and
utilization of 1,6-Heptanediol in a research and development setting. Further investigation into
its specific reaction kinetics and the properties of its derivatives will undoubtedly expand its
applications in materials science and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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